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Cat. No.: B14418883
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For Researchers, Scientists, and Drug Development Professionals

A Note on This Document

The following application notes and protocols for the handling and storage of Chloromethyl 3-
chlorononanoate have been compiled from available chemical data and established safety
protocols for related compounds. It is critical to note that specific safety and toxicology data for
Chloromethyl 3-chlorononanoate are not readily available in published literature. Therefore,
this guide is based on the inferred hazardous properties derived from its functional groups: a
chloromethyl ester and a chlorinated alkane. As with any chemical of unknown toxicity, it is
imperative to handle Chloromethyl 3-chlorononanoate with the utmost caution, treating it as
a potentially hazardous and reactive substance.

Chemical and Physical Properties

Chloromethyl 3-chlorononanoate is a difunctional organic molecule. The presence of a
chloromethyl ester group suggests high reactivity, particularly as an alkylating agent. The 3-
chloro position on the nonanoate chain further contributes to its chemical properties.
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Property Value Source

chloromethyl 3- -
IUPAC Name Virginia Open Data Portal[1]
chlorononanoate

Molecular Formula C10H18CI202 Virginia Open Data Portal[1]
Molecular Weight 241.15 g/mol Virginia Open Data Portal[1]
Normal Boiling Point i

) 578.91 K Cheméo[2]
(Predicted)
Normal Melting Point 3

) 319.46 K Cheméo[?]
(Predicted)
Octanol/Water Partition i

3.694 Chemeéo[2]

Coefficient (logP, Predicted)

Hazard Assessment and GHS Classification
(Inferred)

A formal GHS classification for Chloromethyl 3-chlorononanoate is not available. However,
based on the known hazards of similar compounds, the following classifications should be
assumed until empirical data is available.

o Acute Toxicity: Chloromethyl esters can be toxic if swallowed, inhaled, or in contact with skin.

[3]

o Skin Corrosion/Irritation: Due to the potential for hydrolysis to form hydrochloric acid and the
reactive nature of the chloromethyl group, this compound should be considered corrosive to
the skin and eyes.[4]

e Serious Eye Damage/Irritation: Assumed to cause serious eye damage.[4]

» Carcinogenicity: Some chloromethyl ethers are known carcinogens.[1][2] Given the structural
similarities, Chloromethyl 3-chlorononanoate should be handled as a potential carcinogen.

» Reactivity: The chloromethyl group is a reactive electrophile, making the compound a
potential alkylating agent.[5] It is expected to react with nucleophiles such as water, alcohols,
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and amines.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling Chloromethyl 3-chlorononanoate.

The following recommendations are based on best practices for handling reactive and

potentially hazardous chemicals.[6][7]

PPE Category

Recommendation

Rationale

Hand Protection

Nitrile or neoprene gloves.
Double gloving is

recommended.

To prevent skin contact with a
potentially corrosive and

absorbable substance.[8]

Eye Protection

Chemical splash goggles and

a face shield.

To protect against splashes

and vapors.[6][7]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

To protect against accidental

spills.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
there is a risk of inhalation, a

respirator may be necessary.

To prevent inhalation of
potentially toxic and irritating

vapors.

Handling Procedures
General Handling Workflow

The following workflow is recommended for handling Chloromethyl 3-chlorononanoate in a

laboratory setting.
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Caption: General workflow for handling Chloromethyl 3-chlorononanoate.
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Step-by-Step Protocol for Aliquoting

o Preparation: Before handling, ensure all necessary PPE is worn correctly and the chemical
fume hood is functioning properly. Have a spill kit and a designated, labeled waste container
readily accessible.[6]

 Inert Atmosphere: If the compound is sensitive to moisture, consider handling it under an
inert atmosphere (e.g., nitrogen or argon).

o Transfer: Use clean, dry glassware and utensils for aliquoting. A syringe or cannula may be
used for liquid transfers to minimize exposure.

e Sealing: Once the desired amount has been dispensed, securely seal the primary container.

e Reaction Setup: If the compound is to be used in a reaction, add it to the reaction vessel
within the fume hood.

o Cleanup: Immediately clean any minor drips or spills. Decontaminate all surfaces and
equipment that came into contact with the chemical.

Storage Recommendations

Proper storage is crucial to maintain the stability of Chloromethyl 3-chlorononanoate and to
prevent hazardous reactions.
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Storage Parameter

Recommendation

Rationale

To minimize decomposition

Temperature Store in a cool, dry place. )
and reaction rates.[9]
Store under an inert ] ]
) To prevent reaction with
Atmosphere atmosphere (e.g., nitrogen or ) )
atmospheric moisture.[3]
argon).
Use a tightly sealed,
) ) ] To prevent leakage and
] chemically resistant container ] ] ]
Container reaction with container

(e.g., glass with a PTFE-lined
cap).

materials.

Incompatible Materials

Store away from strong
oxidizing agents, strong bases,
and nucleophiles (e.g.,

alcohols, amines).

To prevent potentially vigorous

or explosive reactions.[1][10]

Location

Store in a designated, well-
ventilated, and secure area for

hazardous chemicals.

To prevent unauthorized
access and ensure proper

containment in case of a leak.

Spill Management

In the event of a spill, follow these procedures promptly and safely.[9]
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Caption: Decision tree for managing a spill of Chloromethyl 3-chlorononanoate.
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Waste Disposal

All waste containing Chloromethyl 3-chlorononanoate, including contaminated PPE and spill
cleanup materials, must be treated as hazardous waste.

o Waste Segregation: Halogenated organic waste should be collected separately from non-
halogenated waste.[11][12][13]

o Labeling: All waste containers must be clearly labeled with the contents, including
"Halogenated Organic Waste" and any other applicable hazard warnings.

o Disposal Method: The primary recommended disposal method for chlorinated hydrocarbons
is high-temperature incineration by a licensed hazardous waste disposal company.[14]

Conclusion

Chloromethyl 3-chlorononanoate is a compound with the potential for significant chemical
reactivity and biological hazards. In the absence of specific safety data, a conservative
approach to handling and storage is essential. Researchers, scientists, and drug development
professionals must adhere to strict safety protocols, utilize appropriate personal protective
equipment, and follow established procedures for spill management and waste disposal. By
treating this compound with the caution it warrants, the risks associated with its use can be
effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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